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Compound of Interest

Compound Name: Methoxy-dimethyl-propylsilane

CAS No.: 18182-14-4

Cat. No.: B103733

Get Quote

An In-depth Exploration of the Structure, Properties, Synthesis, and Applications of a Versatile

Organosilane

Foreword
In the landscape of modern chemical synthesis and materials science, organosilanes represent

a cornerstone class of compounds, offering a unique blend of organic reactivity and inorganic

stability. Among these, Methoxy-dimethyl-propylsilane emerges as a molecule of significant

interest to researchers, scientists, and drug development professionals. Its distinct molecular

architecture, featuring a reactive methoxy group tethered to a silicon atom bearing both methyl

and propyl substituents, endows it with a versatile chemical profile. This guide provides a

comprehensive technical overview of Methoxy-dimethyl-propylsilane, delving into its core

structural features, spectroscopic signature, synthetic methodologies, and its burgeoning

applications in advanced scientific domains. As a Senior Application Scientist, the following

narrative is constructed to bridge fundamental chemical principles with practical, field-proven
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insights, ensuring a self-validating and authoritative resource for the discerning scientific

audience.

Molecular Structure and Physicochemical
Properties
Methoxy-dimethyl-propylsilane, identified by the CAS number 18182-14-4, possesses the

molecular formula C6H16OSi.[1][2][3] This formula corresponds to a molecular weight of

132.28 g/mol .[2][4] At its core, the molecule features a central silicon atom bonded to four

distinct substituents: a methoxy group (-OCH3), two methyl groups (-CH3), and a propyl group

(-CH2CH2CH3).

Table 1: Physicochemical Properties of Methoxy-dimethyl-propylsilane

Property Value Reference(s)

CAS Number 18182-14-4 [1][2][3]

Molecular Formula C6H16OSi [2][4]

Molecular Weight 132.28 g/mol [2][4]

Boiling Point 111 °C [4]

Density 0.787 g/mL [4]

Appearance Colorless liquid [2][3]

InChI Key
NCHMPORHGFKNSI-

UHFFFAOYSA-N
[4]

The tetrahedral arrangement of these groups around the silicon atom dictates the molecule's

three-dimensional conformation and its subsequent reactivity. The silicon-oxygen bond is a key

feature, rendering the methoxy group susceptible to hydrolysis, a characteristic reaction of

alkoxysilanes. The non-polar propyl and methyl groups contribute to the compound's overall

lipophilicity.

Figure 1: 2D structural representation of Methoxy-dimethyl-propylsilane.
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Spectroscopic Characterization
The elucidation of the structure of Methoxy-dimethyl-propylsilane is unequivocally confirmed

through a combination of spectroscopic techniques. Each method provides unique insights into

the molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Methoxy-dimethyl-propylsilane is expected to

exhibit distinct signals corresponding to the different proton environments. The methoxy

protons (-OCH3) would appear as a singlet, typically in the range of 3.5-4.0 ppm. The two

methyl groups attached to the silicon atom are chemically equivalent and would present as a

single sharp singlet at a significantly upfield region, generally between 0.0 and 0.5 ppm, due

to the electropositive nature of silicon. The propyl group would show a more complex pattern:

a triplet for the terminal methyl protons (-CH3), a multiplet (sextet) for the central methylene

protons (-CH2-), and another triplet for the methylene protons adjacent to the silicon atom (-

Si-CH2-). The chemical shift of these propyl protons would be influenced by their proximity to

the silicon atom.

¹³C NMR: The carbon-13 NMR spectrum would display four distinct signals. The carbon of

the methoxy group would resonate in the region of 50-60 ppm. The two equivalent methyl

carbons attached to silicon would appear as a single peak in the upfield region, typically

between -5 and 5 ppm. The three carbons of the propyl group would each give a separate

signal, with the carbon directly bonded to silicon appearing at a lower chemical shift

compared to the other two carbons in the alkyl chain.

²⁹Si NMR: Silicon-29 NMR spectroscopy provides direct information about the silicon

environment. For Methoxy-dimethyl-propylsilane, a single resonance is expected, and its

chemical shift would be indicative of a silicon atom bonded to one oxygen and three carbon

atoms.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of Methoxy-dimethyl-propylsilane would likely

show a molecular ion peak (M+) corresponding to its molecular weight. The fragmentation

pattern would be a key identifier. Common fragmentation pathways for organosilanes include

the loss of alkyl or alkoxy groups. Expected fragments would include ions resulting from the
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loss of a methyl radical ([M-15]+), a propyl radical ([M-43]+), and a methoxy radical ([M-31]+).

The base peak is often the [M-15]+ ion due to the relative stability of the resulting silicon-

centered cation.

Infrared (IR) Spectroscopy
The infrared spectrum of Methoxy-dimethyl-propylsilane would exhibit characteristic

absorption bands that confirm the presence of its functional groups. Key absorptions would

include:

Si-O-C stretching: A strong band typically observed in the 1080-1100 cm⁻¹ region.

C-H stretching (alkyl): Multiple bands in the 2850-2960 cm⁻¹ range.

Si-C stretching: Bands in the 750-850 cm⁻¹ region, often characteristic of the Si-(CH3)2

group.

CH3 bending: Absorptions around 1460 cm⁻¹ and 1375 cm⁻¹.

Synthesis and Reactivity
Synthetic Methodologies
The synthesis of Methoxy-dimethyl-propylsilane can be achieved through several

established routes in organosilicon chemistry. A common and efficient method involves the

reaction of a corresponding chlorosilane with methanol.

Experimental Protocol: Synthesis via Methanolysis of Chloro-dimethyl-propylsilane

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a condenser connected to a nitrogen inlet is charged with

chloro-dimethyl-propylsilane in an anhydrous, non-polar solvent such as hexane or toluene.

Reagent Addition: A stoichiometric amount of anhydrous methanol, often in the presence of a

tertiary amine base like triethylamine or pyridine to act as an HCl scavenger, is added

dropwise to the stirred solution of the chlorosilane at 0 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm

to room temperature and stirred for several hours to ensure complete conversion. The

progress of the reaction can be monitored by techniques such as gas chromatography (GC)

or thin-layer chromatography (TLC).

Work-up and Purification: The reaction mixture is filtered to remove the precipitated amine

hydrochloride salt. The filtrate is then washed with water to remove any remaining salts and

dried over an anhydrous drying agent (e.g., MgSO4 or Na2SO4). The solvent is removed

under reduced pressure, and the crude product is purified by fractional distillation to yield

pure Methoxy-dimethyl-propylsilane.

Chloro-dimethyl-propylsilane
(CH3)2(CH3CH2CH2)SiCl

Methoxy-dimethyl-propylsilane
(CH3)2(CH3CH2CH2)SiOCH3

+ Methanol
+ Base

Methanol
(CH3OH)

Base
(e.g., Triethylamine) Triethylammonium chloride

((C2H5)3NH+Cl-)

Click to download full resolution via product page

Figure 2: Synthesis of Methoxy-dimethyl-propylsilane.

Chemical Reactivity
The reactivity of Methoxy-dimethyl-propylsilane is primarily governed by the Si-O bond. As a

typical alkoxysilane, it undergoes hydrolysis in the presence of water, which can be catalyzed

by either acid or base. This reaction leads to the formation of a silanol (dimethyl-propyl-silanol)

and methanol. The resulting silanol is often unstable and can undergo self-condensation to

form a disiloxane. This hydrolytic instability is a critical consideration in its handling and

application.

The compound can also participate in transesterification reactions with other alcohols, leading

to the exchange of the methoxy group. Under appropriate conditions, the Si-C bonds can be
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cleaved, although this generally requires more forcing conditions.

Applications in Research and Development
The unique structural attributes of Methoxy-dimethyl-propylsilane make it a valuable tool in

various scientific and technological fields, particularly for researchers and professionals in drug

development.

Surface Modification of Drug Delivery Systems
A significant application of alkoxysilanes lies in the surface functionalization of drug carriers

such as silica nanoparticles, quantum dots, and other inorganic nanomaterials. The methoxy

group of Methoxy-dimethyl-propylsilane can react with surface hydroxyl groups on these

materials, forming stable covalent bonds. This process allows for the introduction of propyl and

dimethylsilyl functionalities onto the surface, thereby modifying its properties. For instance,

increasing the hydrophobicity of a drug carrier can enhance its loading capacity for lipophilic

drugs and influence its interaction with biological membranes.[5]

Silyl Ethers as Protecting Groups and Prodrug Linkers
Silyl ethers are widely employed as protecting groups for hydroxyl functionalities in complex

organic synthesis, a common practice in the development of active pharmaceutical ingredients

(APIs).[6] While Methoxy-dimethyl-propylsilane itself is not a silylating agent, its derivatives

can be. More directly, the principles of silyl ether chemistry are highly relevant to drug delivery.

Silyl ethers can be used as acid-sensitive linkers to create prodrugs.[7][8] A drug molecule

containing a hydroxyl group can be attached to a silyl ether moiety. In the acidic environment of

a tumor or within the endosomes of cells, the silyl ether linkage can be cleaved, releasing the

active drug in a targeted manner.[7] The rate of this release can be tuned by modifying the

steric and electronic properties of the substituents on the silicon atom.[7][8]

Intermediate in the Synthesis of Complex Molecules
Methoxy-dimethyl-propylsilane can serve as a versatile chemical intermediate in the

synthesis of more complex organosilicon compounds and other organic molecules.[9][10][11]

Its reactivity allows for its incorporation into larger molecular frameworks, providing a means to

introduce a dimethyl-propylsilyl group. This can be advantageous for altering the solubility,

stability, and biological activity of a target molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.mdpi.com/2218-273X/16/1/137
https://en.wikipedia.org/wiki/Silyl_ether
https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://pubs.acs.org/doi/10.1021/ja301710z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097112/
https://pubs.acs.org/doi/10.1021/ja301710z
https://pubs.acs.org/doi/10.1021/ja301710z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097112/
https://www.benchchem.com/product/b103733/docs?utm_src=pdf-body#methoxy-dimethyl-propylsilane-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1596904
https://www.nbinno.com/article/other-organic-chemicals/mopa-as-a-versatile-chemical-intermediate-for-synthesis-and-formulation-uw
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-3-methoxypropylamine-mopa-as-pharmaceutical-intermediate-bk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103733?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Methoxy-dimethyl-propylsilane stands as a valuable and versatile compound for the

scientific community. Its well-defined structure, characterized by a reactive methoxy group and

tunable alkyl substituents on a central silicon atom, provides a powerful tool for a range of

applications. From the fundamental modification of surfaces to enhance drug delivery to its role

as a key intermediate in complex organic synthesis, this organosilane offers significant

potential for innovation. A thorough understanding of its spectroscopic properties, synthetic

routes, and chemical reactivity, as detailed in this guide, is paramount for its effective and safe

utilization in the laboratory and beyond. As research in materials science and drug

development continues to advance, the importance of such well-characterized and versatile

chemical entities will undoubtedly continue to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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